Cas no 175201-87-3 (2-Thiophenecarbonylchloride, 3-chloro-4-(methylsulfonyl)-)

2-Thiophenecarbonylchloride, 3-chloro-4-(methylsulfonyl)- structure
175201-87-3 structure
Product Name:2-Thiophenecarbonylchloride, 3-chloro-4-(methylsulfonyl)-
CAS No:175201-87-3
MF:C6H4Cl2O3S2
MW:259.130157470703
MDL:MFCD00174300
CID:135495
PubChem ID:2735775
Update Time:2025-04-19

2-Thiophenecarbonylchloride, 3-chloro-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarbonylchloride, 3-chloro-4-(methylsulfonyl)-
    • 3-Chloro-4-(methylsulfonyl)thiophene-2-carbonyl chloride
    • 3-chloro-4-methylsulfonylthiophene-2-carbonyl chloride
    • 3-chloro-4-(methylsulphonyl)thiophene-2-carbonyl chloride
    • BUTTPARK 36\04-41
    • 3-Chloro-4-(methylsulfonyl)thiophene-2-carbonyl
    • 3-Choro-4-(methylsufonyl)thiophene-2-carbonyl chloride
    • 3-Chloro-4-(methylsufonyl)thiophene-2-carbonyl chloride
    • 4-Chloro-5-(chlorocarbonyl)thien-3-yl methyl sulphone, 3-Chloro-2-(chlorocarbonyl)-4-(methylsulphonyl)thiophene
    • 3-chloro-4-methanesulfonylthiophene-2-carbonyl chloride
    • 2-Thiophenecarbonyl chloride, 3-chloro-4-(methylsulfonyl)-
    • DTXSID40370936
    • A811821
    • 3-chloro-4-(methylsulfonyl)thiophene-2-carbonylchloride
    • 3-chloro-4-methanesulfonyl-thiophene-2-carbonyl chloride
    • SCHEMBL1279064
    • MFCD00174300
    • 175201-87-3
    • J-512212
    • 2-Thiophenecarbonylchloride,3-chloro-4-(methylsulfonyl)-
    • XXPNDZHWWJGGSX-UHFFFAOYSA-N
    • FT-0615369
    • AKOS015912384
    • AS-9711
    • MDL： MFCD00174300
    • Inchi： 1S/C6H4Cl2O3S2/c1-13(10,11)3-2-12-5(4(3)7)6(8)9/h2H,1H3
    • InChI Key： XXPNDZHWWJGGSX-UHFFFAOYSA-N
    • SMILES： ClC1=C(C(=O)Cl)SC=C1S(C)(=O)=O

Computed Properties

  • Exact Mass: 257.89800
  • Monoisotopic Mass: 257.898
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 87.8Ų

Experimental Properties

  • Density: 1.629
  • Melting Point: 181-184°C
  • Boiling Point: 444.2°Cat760mmHg
  • Flash Point: 222.4°C
  • Refractive Index: 1.577
  • PSA: 87.83000
  • LogP: 3.26480

2-Thiophenecarbonylchloride, 3-chloro-4-(methylsulfonyl)- Security Information

  • Hazardous Material transportation number：UN 3261
  • Hazard Category Code： 34
  • Safety Instruction： S26; S36/37/39
  • Risk Phrases：R34
  • Safety Term：S26-36/37/39

2-Thiophenecarbonylchloride, 3-chloro-4-(methylsulfonyl)- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Thiophenecarbonylchloride, 3-chloro-4-(methylsulfonyl)- Pricemore >>

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